N-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

Specification

• CAS No.: 1448068-88-9
• Molecular Formula: C18H18N6O3S
• Molecular Weight: 398.44
• IUPAC Name: N-(6-imidazol-1-ylpyrimidin-4-yl)-4-pyrrolidin-1-ylsulfonylbenzamide
• Standard InChI: InChI=1S/C18H18N6O3S/c25-18(22-16-11-17(21-12-20-16)23-10-7-19-13-23)14-3-5-15(6-4-14)28(26,27)24-8-1-2-9-24/h3-7,10-13H,1-2,8-9H2,(H,20,21,22,25)
• Standard InChI Key: HLSTVOGSGNWWIH-UHFFFAOYSA-N
• SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC(=NC=N3)N4C=CN=C4

Introduction

1. Introduction

Provide a brief overview of the chemical compound, including:

• Its systematic name and molecular structure.

• Potential applications in fields such as pharmaceuticals, materials science, or biochemistry.

• The significance of its functional groups (e.g., imidazole, pyrimidine, sulfonamide).

3. Synthesis

Detail the synthesis pathway:

• Starting materials and reagents.

• Reaction conditions (temperature, catalysts, solvents).

• Purification methods (e.g., recrystallization, chromatography).

Include a reaction scheme diagram if available.

4. Biological Activity

Discuss any known or hypothesized biological activities:

• Target interactions (e.g., enzymes, receptors).

• Antimicrobial, anticancer, or other therapeutic potential.

• Experimental results from in vitro or in vivo studies.

5. Analytical Characterization

Describe methods used to confirm the compound's structure:

• Spectroscopic techniques (e.g., NMR, IR, MS).

• Crystallographic data if applicable.

Technique	Observation
NMR	Chemical shifts for key protons
IR	Functional group vibrations
Mass Spectrometry	Molecular ion peak

6. Applications

Explore practical applications:

• Drug development.

• Catalysis or material science.

• Other industrial uses.